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Compound of Interest

Compound Name: Peri-Colace
Cat. No.: B12468115
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For researchers, scientists, and drug development professionals, the proper disposal of
pharmaceutical products like Peri-Colace is a critical component of laboratory safety and
environmental responsibility. Peri-Colace, a stool softener and stimulant laxative, is classified
as a non-controlled, non-hazardous pharmaceutical waste.[1][2] Adherence to established
disposal protocols ensures compliance with regulations and prevents the introduction of active
pharmaceutical ingredients into the environment.

Active Ingredients

A quantitative summary of the active ingredients in Peri-Colace is provided below.

Active Ingredient Mass per Tablet Purpose
Docusate Sodium 50 mg Stool Softener
Sennosides 8.6 mg Stimulant Laxative

Disposal Procedures
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The primary guideline for the disposal of non-hazardous pharmaceutical waste is to avoid
flushing it down the drain or discarding it in regular trash.[2][3][4] The recommended method of
disposal for Peri-Colace in a laboratory setting is through a licensed pharmaceutical waste
management service, which will typically incinerate the waste.[1][4]

Step-by-Step Disposal Protocol:

e Segregation: Isolate Peri-Colace and other non-hazardous pharmaceutical waste from
hazardous chemical waste, biohazardous waste, and general laboratory trash.[1][2] Use
designated, clearly labeled containers for non-hazardous pharmaceutical waste. These
containers are often color-coded blue.[1][4]

o Containment: Place the tablets in a securely sealed container to prevent spillage. For any
associated packaging, remove or redact any patient or laboratory-specific information to
maintain confidentiality.

o Labeling: Clearly label the container as "Non-Hazardous Pharmaceutical Waste for
Incineration.” Include the date of accumulation.

o Storage: Store the container in a designated, secure area away from general lab traffic to
prevent accidental misuse or diversion.

e Arrangement for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed pharmaceutical waste contractor to arrange for the pickup and
disposal of the waste. Ensure you receive and retain a certificate of destruction for your
records.[1]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Peri-
Colace in a laboratory environment.

© 2026 BenchChem. All rights reserved. 2/5 Tech Support


https://ebsalabama.com/waste-solutions/non-controlled-pharmaceutical-waste/
https://www.hercenter.org/dental/pharma.php
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.benchchem.com/product/b12468115/docs?utm_src=pdf-body#proper-disposal-of-peri-colace-in-a-laboratory-setting
https://www.trihazsolutions.com/non-hazardous-pharmaceutical-waste-disposal/
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.benchchem.com/product/b12468115/docs?utm_src=pdf-body#proper-disposal-of-peri-colace-in-a-laboratory-setting
https://www.trihazsolutions.com/non-hazardous-pharmaceutical-waste-disposal/
https://ebsalabama.com/waste-solutions/non-controlled-pharmaceutical-waste/
https://www.trihazsolutions.com/non-hazardous-pharmaceutical-waste-disposal/
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.trihazsolutions.com/non-hazardous-pharmaceutical-waste-disposal/
https://www.benchchem.com/product/b12468115/docs?utm_src=pdf-body#proper-disposal-of-peri-colace-in-a-laboratory-setting
https://www.benchchem.com/product/b12468115/docs?utm_src=pdf-body#proper-disposal-of-peri-colace-in-a-laboratory-setting
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12468115?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Start: Peri-Colace Waste Ge@

Is it a DEA Controlled Substance?

Is it an EPA Hazardous Waste
(P- or U-listed)?

Non-Hazardous Pharmaceutical Waste

Segregate in Designated
(Blue) Container

Dispose via Licensed
Waste Vendor (Incineration)

End: Document Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Peri-Colace.

Experimental Protocols
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In a laboratory setting, in-lab treatment or neutralization of pharmaceutical waste such as Peri-
Colace is not a recommended or standard practice. The active ingredients, docusate sodium
and sennosides, are not typically chemically altered prior to disposal. The most appropriate and
compliant method is to manage the waste through a professional disposal service as outlined
above. This approach minimizes the risk of improper disposal and ensures adherence to
environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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